Cas no 2172210-68-1 (2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid)

• Product Name: 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• CAS No: 2172210-68-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6318014
• PubChem ID: 165549447
• Update Time: 2025-05-28

2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• EN300-1481809
• 2172210-68-1
• 2-{N-cyclopentyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-19(27(33)30(17-26(31)32)20-10-3-4-11-20)16-29-28(34)35-18-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h5-8,12-15,19-20,25H,2-4,9-11,16-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： QVPIXXASCYJAQP-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid

Comprehensive Overview of 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2172210-68-1)

2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2172210-68-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique cyclopentyl group and an Fmoc (9-fluorenylmethoxycarbonyl) protecting moiety, making it invaluable for solid-phase peptide synthesis (SPPS). Its molecular structure ensures high reactivity and selectivity, catering to the growing demand for precision in drug development and bioconjugation applications.

The rise of peptide-based therapeutics has significantly increased interest in compounds like 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2172210-68-1 applications" to explore its role in targeted drug delivery and biomaterial engineering. Its compatibility with automated peptide synthesizers aligns with the trend toward high-throughput screening and AI-driven molecular design, addressing key challenges in personalized medicine.

From a synthetic chemistry perspective, the Fmoc group in this compound offers reversible protection for the amino functionality, a critical feature for stepwise peptide elongation. The cyclopentyl side chain enhances lipophilicity, which is often leveraged in the design of membrane-permeable peptides. Such properties are frequently discussed in forums focusing on "peptide modification techniques" or "improving peptide stability," reflecting its relevance in optimizing bioavailability.

Quality control and analytical validation are paramount for CAS 2172210-68-1, given its use in GMP-compliant production. HPLC and LC-MS are standard techniques for purity assessment, topics often searched alongside "peptide purity standards." The compound’s stability under acidic cleavage conditions (e.g., TFA treatment) further underscores its utility in large-scale peptide manufacturing, a hotspot for "green chemistry in peptide synthesis" inquiries.

In summary, 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid bridges cutting-edge research and industrial applications, driven by advancements in biopharmaceuticals and nanotechnology. Its multifaceted role ensures continued prominence in scientific literature and patent filings, resonating with queries like "innovative Fmoc building blocks" and "CAS 2172210-68-1 suppliers."